Cas no 919119-60-1 (1H-Indole,5-chloro-2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

1H-Indole,5-chloro-2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure
919119-60-1 structure
Product Name:1H-Indole,5-chloro-2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
CAS No:919119-60-1
MF:C15H19BClNO2
MW:291.580863237381
CID:765538
PubChem ID:24960595
Update Time:2025-04-19

1H-Indole,5-chloro-2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,5-chloro-2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 5-Chloro-2-methyl-1H-indole-7-boronic acid pinacol ester
    • 5-chloro-2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
    • DTXSID30648075
    • 919119-60-1
    • FT-0759781
    • A844098
    • Inchi: 1S/C15H19BClNO2/c1-9-6-10-7-11(17)8-12(13(10)18-9)16-19-14(2,3)15(4,5)20-16/h6-8,18H,1-5H3
    • InChI Key: CZGYEJPYWNMRCD-UHFFFAOYSA-N
    • SMILES: ClC1C=C2C=C(C)NC2=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

  • Exact Mass: 291.12
  • Monoisotopic Mass: 291.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.2A^2

Experimental Properties

  • PSA: 34.25000
  • LogP: 3.42890
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